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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der biologischen Aktivität von Spinosin, einer

Klasse von natürlich vorkommenden insektiziden Wirkstoffen, mit seinen synthetischen

Analoga. Die hier präsentierten Daten, experimentellen Protokolle und Signalweg-

Visualisierungen sollen Forschern als Ressource für die Entwicklung neuer und wirksamerer

Insektizide dienen.

Spinosyne, die aus dem Bodenbakterium Saccharopolyspora spinosa fermentativ gewonnen

werden, sind für ihr einzigartiges Wirkprinzip und ihr günstiges Umweltprofil bekannt.[1][2][3]

Spinosad, eine Mischung aus den beiden aktivsten natürlichen Spinosynen, Spinosyn A und

Spinosyn D, war das erste kommerzialisierte Produkt dieser Klasse.[4] Die Forschung hat

seitdem eine Vielzahl von synthetischen Analoga, sogenannte Spinosoide, hervorgebracht, mit

dem Ziel, die Wirksamkeit, das Wirkungsspektrum und die Stabilität zu verbessern.[1][5]

Quantitative Analyse der insektiziden Aktivität
Die insektizide Potenz von Spinosynen und ihren Analoga wird typischerweise durch die

Bestimmung der letalen Konzentration (LC50) oder der letalen Dosis (LD50) gegen

verschiedene Schadinsekten ermittelt. Die folgende Tabelle fasst quantitative Daten aus

veröffentlichter Literatur zusammen und vergleicht die Aktivität von Spinosyn A und D mit

ausgewählten synthetischen Analoga.
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Tabelle 1: Vergleichende insektizide Aktivität (LC50) von Spinosynen und Analoga gegen

Heliothis virescens (Tabakknospenwurm)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verbindung Modifikation LC50 (ppm) Quelle

Natürliche Spinosyne

Spinosyn A - 0.3 [5][6]

Spinosyn D C6-Methyl
Geringfügig weniger

aktiv als Spinosyn A
[6][7]

Synthetische Analoga

(Spinosoide)

3'-O-Ethyl-Spinosyn A
3'-O-Ethyl an der

Rhamnose
0.03 [5]

2'-H-Spinosyn A
2'-Desmethoxy an der

Rhamnose
0.23 [5]

2'-O-Ethyl-Spinosyn A
2'-O-Ethyl an der

Rhamnose
0.30 [5]

3'-O-n-Butyl-Spinosyn

A

3'-O-n-Butyl an der

Rhamnose
0.38 [5]

Spinosyn Q
3'-OH, 5-Me an der

Rhamnose
0.5 [5]

Spinosyn O
4'-OH, 5-Me an der

Rhamnose
1.4 [5]

Spinosyn K
4'-OH an der

Rhamnose
3.5 [5]

Spinosyn E
5-Me an der

Rhamnose
4.6 [5]

N-Demethyl-Spinosyn

D

N-Demethyl am

Forosamin
5.6 [5]

Spinosyn H
3'-OH an der

Rhamnose
5.7 [5]

N,N-Didemethyl-

Spinosyn K

N,N-Didemethyl am

Forosamin, 4'-OH an

7.4 [5]
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der Rhamnose

Spinosyn M
3'-OH an der

Rhamnose, C5-H
22.6 [5]

Spinosyn W
3',4'-diOH, 5-Me an

der Rhamnose
>64 [5]

Tabelle 2: Vergleichende insektizide Aktivität (LC50) von Spinosad und Spinetoram gegen

verschiedene Schädlinge

Verbindung Schädling LC50 Quelle

Spinosad Spodoptera frugiperda 6.23 ppm [8]

Spinetoram Spodoptera frugiperda 0.63 µg/mL [9]

Spinosad Helicoverpa armigera 0.17 µg a.i./cm² [10]

Spinetoram Helicoverpa armigera 0.11 µg a.i./cm² [10]

Spinosad Plutella xylostella

Frühere Studien

zeigten niedrigere

LC50-Werte

[11]

Spinetoram Plutella xylostella

0.788% (24h),

0.0478% (48h),

0.331% (72h)

[11]

Wirkmechanismus: Allosterische Modulation des
nikotinischen Acetylcholinrezeptors
Spinosyne wirken primär als allosterische Modulatoren an nikotinischen Acetylcholinrezeptoren

(nAChRs) im zentralen Nervensystem von Insekten.[4] Im Gegensatz zu anderen Insektiziden

wie Neonicotinoiden, die an der orthosterischen Acetylcholin-Bindungsstelle angreifen, binden

Spinosyne an einer distinkten allosterischen Stelle.[4] Diese Bindung führt zu einer

verlängerten Öffnung des Ionenkanals, was eine anhaltende neuronale Erregung,

unwillkürliche Muskelkontraktionen und schließlich die Lähmung und den Tod des Insekts zur
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Folge hat.[12] Es gibt auch Hinweise auf eine sekundäre Wirkung auf GABA-gesteuerte

Chloridkanäle.[4]
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Abbildung 1: Vereinfachter Signalweg der allosterischen Modulation von nAChRs durch

Spinosyne.

Experimentelle Protokolle
Die Bewertung der insektiziden Aktivität von Spinosyn-Analoga stützt sich auf eine

Kombination aus biochemischen Assays und Insekten-Bioassays.

Radioliganden-Bindungsassay für nikotinische
Acetylcholinrezeptoren
Dieser Assay misst die Affinität einer Verbindung zur allosterischen Bindungsstelle am nAChR.

Methodik:

Membranpräparation: Membranen, die reich an nAChRs sind (z. B. aus Torpedo-

Elektrozyten oder transfizierten Zelllinien), werden durch Homogenisierung und

Zentrifugation isoliert.

Inkubation: Die Membranpräparation wird mit einem Radioliganden (z. B. ³H-markiertem α-

Bungarotoxin für die orthosterische Stelle oder einem spezifischen allosterischen Liganden)

und unterschiedlichen Konzentrationen der Testverbindung (Spinosyn-Analogon) inkubiert.
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Trennung: Gebundener und ungebundener Radioligand werden durch schnelle Filtration

über Glasfaserfilter getrennt.

Detektion: Die Radioaktivität auf den Filtern wird mittels Flüssigszintillationszählung

gemessen.

Datenanalyse: Die spezifische Bindung wird berechnet und IC50-Werte (die Konzentration

der Testverbindung, die 50 % der spezifischen Bindung des Radioliganden hemmt) werden

durch nichtlineare Regressionsanalyse bestimmt.

Start

Membranpräparation
(nAChR-Quelle)

Inkubation
(Membran + Radioligand + Analogon)

Schnelle Filtration
(Trennung gebunden/ungebunden)

Szintillationszählung
(Messung der Radioaktivität)

Datenanalyse
(IC50-Bestimmung)

Ende
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Abbildung 2: Allgemeiner Arbeitsablauf eines Radioliganden-Bindungsassays.

Insekten-Bioassay (Topische Applikation)
Dieser Assay bewertet die Kontaktgiftigkeit einer Verbindung gegen eine Zielinsektenart.

Methodik:

Insektenzucht: Eine homogene Population der Zielinsektenart (z. B. Heliothis virescens

Larven im dritten Stadium) wird unter kontrollierten Bedingungen gezüchtet.

Lösungsherstellung: Die Testverbindungen werden in einem geeigneten Lösungsmittel (z. B.

Aceton) in einer Reihe von Konzentrationen gelöst.

Applikation: Ein definiertes Volumen (typischerweise 1 µL) jeder Konzentration wird mit einer

Mikropipette topisch auf das dorsale Thoraxsegment jedes Insekts aufgetragen. Eine

Kontrollgruppe erhält nur das Lösungsmittel.

Inkubation: Die behandelten Insekten werden in einzelnen Behältern mit Nahrung bei

kontrollierter Temperatur und Luftfeuchtigkeit gehalten.

Mortalitätsbewertung: Die Mortalität wird nach einem festgelegten Zeitraum (z. B. 24, 48 und

72 Stunden) erfasst.

Datenanalyse: Die Dosis-Wirkungs-Daten werden mittels Probit-Analyse ausgewertet, um

die LD50-Werte (die Dosis, die 50 % der Testpopulation tötet) zu berechnen.
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Abbildung 3: Arbeitsablauf eines topischen Insekten-Bioassays.

Schlussfolgerung
Die vergleichende Analyse zeigt, dass synthetische Modifikationen am Spinosyn-Grundgerüst,

insbesondere an der Rhamnose-Einheit, zu einer signifikant gesteigerten insektiziden Aktivität

führen können. Das Analogon 3'-O-Ethyl-Spinosyn A zeigt eine zehnfach höhere Potenz als die
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natürliche Verbindung Spinosyn A gegen Heliothis virescens.[5] Das kommerziell erfolgreiche

Spinetoram, ein halbsynthetisches Derivat, zeigt ebenfalls eine überlegene oder vergleichbare

Wirksamkeit gegenüber Spinosad bei geringeren Aufwandmengen gegen eine Reihe von

Schädlingen.[4][9][10] Diese Ergebnisse unterstreichen das immense Potenzial der

quantitativen Struktur-Wirkungs-Beziehungs- (QSAR) Studien und des rationalen Designs bei

der Entwicklung von Insektiziden der nächsten Generation, die auf dem Spinosyn-

Pharmakophor basieren.[1][3][7] Die bereitgestellten Protokolle und Wirkmechanismus-

Diagramme bieten eine Grundlage für die weitere Forschung und Evaluierung neuer Spinosyn-

Analoga.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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